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Compound of Interest

Compound Name: Cyperol

Cat. No.: B1254314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyperol is a naturally occurring sesquiterpenoid alcohol found in the essential oil of various

plants, most notably Cyperus rotundus (Nut grass). This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and known

biological activities of Cyperol. The information presented herein is intended to serve as a

valuable resource for researchers and professionals involved in natural product chemistry,

pharmacology, and drug development.

Chemical Structure and Identification
Cyperol, a member of the eudesmane class of sesquiterpenoids, possesses a bicyclic core

with a characteristic hydroxyl group and an isopropenyl substituent.

Table 1: Chemical Identification of Cyperol
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Identifier Value Citation

IUPAC Name

(2R,4aS,7R)-1,4a-dimethyl-7-

(prop-1-en-2-

yl)-2,3,4,4a,5,6,7,8-

octahydronaphthalen-2-ol

[1]

CAS Number 20084-99-5 [1]

Molecular Formula C₁₅H₂₄O [1][2]

Molecular Weight 220.35 g/mol [2][3]

InChI Key
APWLDLGOYJHNIK-

YUELXQCFSA-N
[1]

SMILES
CC1=C2C--INVALID-LINK--

(C)CC2">C@@HC(C)=C
[1]

Physicochemical Properties
Experimentally determined physicochemical data for Cyperol are not readily available in the

cited literature. The following table summarizes computed properties and available

experimental data.

Table 2: Physicochemical Properties of Cyperol

Property Value Citation/Note

Melting Point Data not available

Boiling Point 318.61 °C (estimated)

Solubility Data not available
Stated as "To be determined"

in some sources.

XLogP3 3.4 [3]

Kovats Retention Index
1600 (Semi-standard non-

polar column)
[3]
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Spectral Data
Detailed experimental spectral data for pure Cyperol are not provided in the reviewed

literature. However, the structural elucidation of related compounds, such as Cyperol A, has

been achieved using a combination of spectroscopic techniques.[4][5] Researchers seeking to

confirm the identity of isolated Cyperol would typically employ the following methods:

¹H NMR: To determine the proton environment of the molecule.

¹³C NMR: To identify the number and types of carbon atoms.

UV-Vis Spectroscopy: To analyze electronic transitions within the molecule.

Infrared (IR) Spectroscopy: To identify functional groups.

Biological Activities and Signaling Pathways
Cyperol has demonstrated notable biological activities, primarily as an insecticidal and anti-

inflammatory agent.

Insecticidal Activity
Cyperol exhibits insecticidal properties, and its mechanism of action is believed to involve the

inhibition of key enzymes in the insect nervous system.[4][6]

Acetylcholinesterase (AChE) Inhibition: AChE is a critical enzyme that breaks down the

neurotransmitter acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine

at the synapse, causing continuous nerve impulses and ultimately leading to paralysis and

death of the insect.

Glutathione S-Transferase (GST) Inhibition: GSTs are a family of enzymes involved in the

detoxification of xenobiotics, including insecticides. By inhibiting GST, Cyperol may enhance

the toxicity of other compounds or disrupt the insect's ability to defend against oxidative

stress.
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Insecticidal Mechanism of Cyperol.

Anti-inflammatory Activity
Cyperol has been reported to possess anti-inflammatory properties. While the precise

molecular mechanisms are still under investigation, studies on extracts containing Cyperol and

related compounds suggest the modulation of key inflammatory signaling pathways.

NF-κB Signaling Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a central

regulator of inflammation. In its inactive state, NF-κB is sequestered in the cytoplasm by

inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli lead to the phosphorylation and

degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the expression

of pro-inflammatory genes, including those for cytokines, chemokines, and enzymes like

inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). Cyperol is thought to

exert its anti-inflammatory effects by inhibiting the activation of the NF-κB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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